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Abstract

Indanomyecin, also known as X-14547A, is a naturally occurring ionophore antibiotic produced
by Streptomyces antibioticus NRRL 8167.[1] As a member of the pyrroloketoindane class of
antibiotics, it possesses a unique chemical structure featuring an indane ring system. This
guide provides a comprehensive overview of the physical and chemical properties of
Indanomycin, alongside detailed experimental methodologies for its isolation, characterization,
and biological evaluation. Furthermore, it elucidates the biosynthetic pathway of Indanomycin
and presents standardized workflows for assessing its antimicrobial and ionophoric activities.
This document is intended to serve as a critical resource for researchers engaged in the study
and development of Indanomycin and related compounds.

Physicochemical Properties

Indanomyecin is a solid compound with a molecular formula of C31H43NO4 and a molecular
weight of approximately 493.7 g/mol . It is soluble in organic solvents such as
dimethylformamide (DMF), dimethyl sulfoxide (DMSO), ethanol, and methanol, but exhibits
limited solubility in water. The compound is stable for at least four years when stored at -20°C.
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Property Value Source
Molecular Formula C31H43NOa [2]
Molecular Weight 493.7 g/mol [2]
CAS Registry Number 66513-28-8 [2]
Appearance Solid [2]

Soluble in DMF, DMSO,
Solubility ethanol, methanol; Limited

water solubility

Stability > 4 years at -20°C

Synonyms X-14547A

Note: Experimental data for melting point and specific spectral data (NMR, IR, MS) were not
available in the public domain at the time of this guide's compilation. Researchers are advised
to consult primary literature such as Westley J. W. et al., J. Am. Chem. Soc. 1978, 100, 6784
and Liu C. M. et al., J. Antibiot. 1979, 32, 95 for detailed characterization data.

Biological Activity

Indanomycin exhibits bactericidal activity, primarily against Gram-positive bacteria. Its
mechanism of action is attributed to its function as an ionophore, a class of molecules that can
transport ions across lipid membranes, thereby disrupting cellular ion homeostasis. While its
specific effects on cellular signaling pathways are not extensively detailed in publicly available
literature, its ionophoric nature is a key aspect of its biological function.

Experimental Protocols
Isolation and Purification of Indanomycin from
Streptomyces antibioticus

The following is a generalized protocol for the isolation and purification of polyketide antibiotics
from Streptomyces cultures, which can be adapted for Indanomycin.
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Fermentation

Inoculate S. antibioticus in a suitable broth medium

:

Incubate for several days to allow for secondary metabolite production

Extrgction

Harvest culture broth

:

Separate mycelium from supernatant by centrifugation

:

Extract supernatant with an organic solvent (e.g., ethyl acetate)

Purification

Concentrate the organic extract in vacuo

:

Subject the crude extract to column chromatography (e.g., silica gel)

:

Elute with a solvent gradient to separate compounds

:

Test fractions for antibacterial activity

:

Pool active fractions and purify further (e.g., HPLC)

Charactgrization

Characterize the purified compound (NMR, MS, IR, etc.)

Click to download full resolution via product page

Fig. 1: Workflow for Indanomycin Isolation and Purification.
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Antimicrobial Susceptibility Testing

The antimicrobial activity of Indanomycin can be determined using standard methods such as

broth microdilution or disk diffusion assays.

This method determines the lowest concentration of an antimicrobial agent that inhibits the
visible growth of a microorganism.

Preparation

Prepare serial dilutions of Indanomycin in a 96-well plate Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland)

Incuiation

Inoculate each well with the bacterial suspension <&

'

Incubate the plate at the optimal temperature for the bacterium

Anvsis

Visually inspect for bacterial growth (turbidity)

'

The MIC is the lowest concentration with no visible growth

Click to download full resolution via product page

Fig. 2: Workflow for MIC Determination by Broth Microdilution.

This qualitative method assesses the susceptibility of bacteria to an antimicrobial agent.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b8058501?utm_src=pdf-body
https://www.benchchem.com/product/b8058501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Plate Preparation

Prepare an agar plate (e.g., Mueller-Hinton)

Disk Application
\

Evenly inoculate the plate with a standardized bacterial suspension Impregnate a sterile paper disk with a known concentration of Indanomycin

\

P> Place the disk on the inoculated agar surface

Incubation &v\lleasurement

Incubate the plate under appropriate conditions

\

Measure the diameter of the zone of inhibition
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Liposome Preparation

Prepare liposomes containing an ion-sensitive fluorescent dye

'

Remove external dye by size exclusion chromatography

Assay

Add Indanomycin to the liposome suspension

:

Add a known concentration of the cation to be tested

:

Monitor the change in fluorescence over time

Analysis

Calculate the rate of ion transport from the fluorescence change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8058501#physical-and-chemical-properties-of-
indanomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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